Cas no 1806031-22-0 (4-Bromo-3-chloro-6-(difluoromethyl)-2-methylpyridine)

• Product Name: 4-Bromo-3-chloro-6-(difluoromethyl)-2-methylpyridine
• CAS No: 1806031-22-0
• MF: C₇H₅BrClF₂N
• MW: 256.475106954575
• CID: 4858738
• Update Time: 2025-05-25

4-Bromo-3-chloro-6-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-chloro-6-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C7H5BrClF2N/c1-3-6(9)4(8)2-5(12-3)7(10)11/h2,7H,1H3
• InChI Key： SGMJCQRVPJHVLS-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C)N=C(C(F)F)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-3-chloro-6-(difluoromethyl)-2-methylpyridine

Chemical Profile of 4-Bromo-3-chloro-6-(difluoromethyl)-2-methylpyridine (CAS No. 1806031-22-0)

4-Bromo-3-chloro-6-(difluoromethyl)-2-methylpyridine, identified by its CAS number 1806031-22-0, is a heterocyclic compound featuring a pyridine core substituted with bromo, chloro, and difluoromethyl groups. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of biologically active molecules.

The molecular structure of 4-Bromo-3-chloro-6-(difluoromethyl)-2-methylpyridine consists of a pyridine ring substituted at the 4-position with a bromine atom, at the 3-position with a chlorine atom, and at the 6-position with a difluoromethyl group. The presence of these halogenated substituents enhances the electrophilicity of the pyridine ring, making it susceptible to nucleophilic substitution reactions. Additionally, the methyl group at the 2-position contributes to steric and electronic effects that can influence the reactivity and binding properties of the compound.

In recent years, this compound has been explored as a key building block in the development of novel therapeutic agents. Its structural features are particularly relevant in the design of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromo and chloro substituents provide handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of more complex scaffolds.

One notable application of 4-Bromo-3-chloro-6-(difluoromethyl)-2-methylpyridine is in the development of antiviral agents. The difluoromethyl group is known to enhance metabolic stability and binding affinity to biological targets, making it an attractive moiety in drug design. Recent research has highlighted its role in synthesizing compounds that inhibit viral proteases and polymerases, contributing to the fight against emerging infectious diseases. The pyridine core itself is a common pharmacophore in many approved drugs, further underscoring the potential of this compound as a precursor.

The synthesis of 4-Bromo-3-chloro-6-(difluoromethyl)-2-methylpyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation reactions to introduce bromo and chloro groups at specific positions, followed by protection-deprotection strategies to achieve regioselectivity. The introduction of the difluoromethyl group is commonly accomplished via metal-catalyzed cross-coupling reactions or direct fluorination methods. These synthetic routes highlight the compound's synthetic versatility and its suitability for large-scale production.

From a computational chemistry perspective, 4-Bromo-3-chloro-6-(difluoromethyl)-2-methylpyridine has been studied to understand its electronic properties and interactions with biological targets. Molecular modeling techniques have been employed to predict binding affinities and optimize lead structures for drug discovery. The presence of multiple halogen atoms allows for tunable electronic distributions across the molecule, which can be exploited to enhance binding interactions with proteins or enzymes. Such insights are critical for designing next-generation pharmaceuticals with improved efficacy and reduced side effects.

The compound's potential extends beyond pharmaceutical applications; it has also been explored in materials science and agrochemicals. For example, derivatives of 4-Bromo-3-chloro-6-(difluoromethyl)-2-methylpyridine have shown promise as intermediates in synthesizing advanced materials with unique electronic properties. Additionally, its structural motifs are relevant in developing novel pesticides that target specific enzymatic pathways in pests while minimizing environmental impact.

In conclusion, 4-Bromo-3-chloro-6-(difluoromethyl)-2-methylpyridine (CAS No. 1806031-22-0) is a multifaceted compound with significant utility across multiple scientific disciplines. Its structural features make it an invaluable intermediate in drug discovery, particularly for developing kinase inhibitors and antiviral agents. The ongoing research into its synthetic applications and biological interactions continues to expand its potential applications in pharmaceuticals and beyond. As our understanding of molecular interactions deepens, compounds like this will play an increasingly critical role in addressing global health challenges.